Cas no 2731012-38-5 (rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid)

• Product Name: rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid
• CAS No: 2731012-38-5
• MF: C₁₀H₁₅NO₆
• MW: 245.229203462601
• CID: 5653625
• PubChem ID: 165913760
• Update Time: 2025-08-04

rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277825
• 2731012-38-5
• rac-(3R,4S)-3,4-dihydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid
• rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid

• Inchi： 1S/C10H15NO6/c1-2-5-17-10(16)11-4-3-6(12)8(13)7(11)9(14)15/h2,6-8,12-13H,1,3-5H2,(H,14,15)/t6-,7?,8-/m1/s1
• InChI Key： PEPJKBDESLSQOX-OECOWPMFSA-N
• SMILES： O[C@@H]1[C@@H](CCN(C(=O)OCC=C)C1C(=O)O)O

Computed Properties

• Exact Mass: 245.08993720g/mol
• Monoisotopic Mass: 245.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 107Ų

Additional information on rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid

Latest Research Briefing on rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid (CAS: 2731012-38-5)

In recent years, the compound rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid (CAS: 2731012-38-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine scaffold and functional groups, has shown promise in various therapeutic applications, including enzyme inhibition and drug delivery systems. The following briefing synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview for researchers and industry professionals.

The primary focus of recent studies has been on the synthesis and optimization of rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as asymmetric catalysis and green chemistry principles. These efforts have not only enhanced the scalability of production but also reduced environmental impact, aligning with the growing demand for sustainable pharmaceutical manufacturing.

In terms of biological activity, rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid has demonstrated potent inhibitory effects against specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound selectively targets cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis, with minimal off-target effects. This selectivity suggests potential applications in developing safer anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional NSAIDs.

Another promising area of research involves the use of rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid as a building block for prodrug design. Its carboxylic acid and hydroxyl groups provide versatile sites for conjugation with active pharmaceutical ingredients (APIs), enabling enhanced solubility and targeted delivery. Recent preclinical studies have explored its utility in improving the bioavailability of poorly soluble drugs, particularly in oncology and central nervous system (CNS) disorders.

Despite these advancements, challenges remain in the clinical translation of rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid-based therapeutics. Pharmacokinetic studies indicate that further modifications may be necessary to optimize metabolic stability and tissue distribution. Ongoing research is investigating structural analogs and formulation strategies to address these limitations while preserving the compound's beneficial properties.

In conclusion, rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid represents a versatile and pharmacologically relevant scaffold with broad potential in drug discovery and development. Continued research into its synthetic accessibility, biological mechanisms, and therapeutic applications will be crucial for unlocking its full value in the chemical biology and pharmaceutical industries. Future directions may include exploring its role in combination therapies and personalized medicine approaches.